Cas no 938458-66-3 ((3-Chlorophenyl)4-(methoxymethoxy)phenylmethanone)

• Product Name: (3-Chlorophenyl)4-(methoxymethoxy)phenylmethanone
• CAS No: 938458-66-3
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD09055161
• CID: 1000240
• PubChem ID: 28063042
• Update Time: 2025-10-23

(3-Chlorophenyl)4-(methoxymethoxy)phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (3-Chlorophenyl)(4-(methoxymethoxy)phenyl)methanone
• (3-chlorophenyl)-[4-(methoxymethoxy)phenyl]methanone
• (3-CHLOROPHENYL)[4-(METHOXYMETHOXY)PHENYL]METHANONE
• (3-chlorophenyl)[4-(methoxymethoxy)phenyl]methanone(SALTDATA: FREE)
• BS-38710
• DTXSID50650776
• CS-0362912
• AKOS022184529
• MFCD09055161
• 938458-66-3
• (3-Chlorophenyl)4-(methoxymethoxy)phenylmethanone

• MDL： MFCD09055161
• Inchi： 1S/C15H13ClO3/c1-18-10-19-14-7-5-11(6-8-14)15(17)12-3-2-4-13(16)9-12/h2-9H,10H2,1H3
• InChI Key： WVZZHKAJJKAHHV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC(=CC=1)OCOC)=O

Computed Properties

• Exact Mass: 276.0553220g/mol
• Monoisotopic Mass: 276.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 414.2°C at 760 mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.567

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (3-Chlorophenyl)4-(methoxymethoxy)phenylmethanone

(3-Chlorophenyl)4-(methoxymethoxy)phenylmethanone: A Comprehensive Overview

(3-Chlorophenyl)4-(methoxymethoxy)phenylmethanone, identified by the CAS number 938458-66-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a ketone group attached to a phenyl ring, which is further substituted with a chlorine atom at the 3-position and a methoxymethoxy group at the 4-position. These substituents not only influence the compound's chemical properties but also play a crucial role in its biological activity.

The synthesis of (3-Chlorophenyl)4-(methoxymethoxy)phenylmethanone involves a series of well-established organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall production costs while maintaining high purity levels. The compound's stability under various reaction conditions makes it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of (3-Chlorophenyl)4-(methoxymethoxy)phenylmethanone as a precursor in drug development. Its ability to modulate cellular signaling pathways has been explored in preclinical models, showing promise in treating conditions such as inflammation and neurodegenerative diseases. The methoxymethoxy group, known for its bioisosteric properties, enhances the compound's pharmacokinetic profile, making it an attractive candidate for further investigation.

In terms of physical properties, (3-Chlorophenyl)4-(methoxymethoxy)phenylmethanone exhibits a melting point of approximately 125°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethanol. These characteristics are advantageous for its use in various chemical processes, including chromatography and crystallization studies.

The compound's electronic structure has been analyzed using computational chemistry techniques, revealing its reactivity towards nucleophilic attack and electrophilic substitution. These insights have guided researchers in designing more efficient synthetic routes and optimizing the compound's functionality for specific applications.

Looking ahead, the integration of artificial intelligence in drug discovery is expected to accelerate the exploration of (3-Chlorophenyl)4-(methoxymethoxy)phenylmethanone's therapeutic potential. Machine learning algorithms can predict its binding affinity to target proteins with high accuracy, reducing the need for extensive experimental screening.

In conclusion, (3-Chlorophenyl)4-(methoxymethoxy)phenylmethanone stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research methodologies, positions it as a key player in advancing scientific innovation.